Cas no 2172471-78-0 (1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172471-78-0
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6446786
• PubChem ID: 165850527
• Update Time: 2025-07-16

1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595720
• [1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172471-78-0

• Inchi： 1S/C11H20N4/c1-7(2)11-10(6-12)13-14-15(11)8(3)9-4-5-9/h7-9H,4-6,12H2,1-3H3
• InChI Key： WXGXPCFBUGLWLK-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)C(C)C)C(C)C1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172471-78-0)

The compound 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172471-78-0) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, featuring a 1,2,3-triazole core substituted with a cyclopropylethyl group and an isopropyl moiety, along with a terminal methanamine functionality. This combination of structural elements makes it a promising candidate for various applications, particularly in the development of novel therapeutics and biochemical probes.

In recent years, the scientific community has shown increasing interest in 1,2,3-triazole-containing compounds due to their remarkable pharmacological properties. The click chemistry approach, which often employs 1,2,3-triazoles, has revolutionized drug design by enabling efficient and modular synthesis. The presence of the cyclopropylethyl group in 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine introduces steric constraints that can enhance binding affinity and metabolic stability, making it a valuable scaffold for targeting specific biological pathways.

One of the most frequently searched topics in the context of 1,2,3-triazole derivatives is their role in antibacterial and antifungal drug development. Researchers are actively exploring how substitutions on the triazole ring, such as the isopropyl and methanamine groups in this compound, influence activity against resistant microbial strains. The cyclopropyl moiety, known for its ability to modulate lipophilicity and bioavailability, further enhances the compound's potential in addressing unmet medical needs.

Another area of growing interest is the application of 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine in neurological disorders. The methanamine group can interact with neurotransmitter systems, suggesting possible utility in conditions like depression, anxiety, or neurodegenerative diseases. This aligns with current trends in precision medicine, where tailored molecular designs are critical for targeting specific neural pathways.

From a synthetic perspective, the compound's CAS No. 2172471-78-0 serves as a unique identifier for researchers seeking to reproduce or modify its structure. The integration of cyclopropyl and isopropyl groups presents interesting challenges and opportunities in stereoselective synthesis, a topic frequently queried in academic and industrial research forums. Optimizing the yield and purity of such compounds is a key focus area, particularly for scale-up processes in pharmaceutical manufacturing.

Environmental and green chemistry considerations are also relevant when discussing 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine. The demand for sustainable synthetic routes has led to increased scrutiny of solvent choices, catalytic systems, and energy-efficient methods. Researchers are investigating whether this compound can be synthesized using biocatalysis or flow chemistry, both of which are trending topics in modern organic synthesis.

In summary, 1-(1-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172471-78-0) represents a versatile and pharmacologically relevant molecule. Its structural features align with contemporary research priorities, including antibacterial resistance, neurological therapeutics, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing both fundamental knowledge and applied drug discovery efforts.